Ethyl 4-amino-3-methoxypiperidine-1-carboxylate
Cat. No. B159627
M. Wt: 202.25 g/mol
InChI Key: FIIGTSPAEONQHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)N1CCC(NC(=O)OCc2ccccc2)C(OC)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH2:1]([O:2][C:3](=[O:4])[NH:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][OH:26].[ClH:27]>>[NH2:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1
|
Inputs
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)N1CCC(N)C(OC)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
CCOC(=O)N1CCC(NC(=O)OCc2ccccc2)C(OC)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:1]([O:2][C:3](=[O:4])[NH:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][OH:26].[ClH:27]>>[NH2:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1
|
Inputs
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)N1CCC(N)C(OC)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
CCOC(=O)N1CCC(NC(=O)OCc2ccccc2)C(OC)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:1]([O:2][C:3](=[O:4])[NH:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][OH:26].[ClH:27]>>[NH2:11][CH:12]1[CH:13]([O:23][CH3:24])[CH2:14][N:15]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[CH2:16][CH2:17]1
|
Inputs
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)N1CCC(N)C(OC)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
